![molecular formula C14H12N2O B126203 5,10-Dihydro-5-methyl-11H-dibenzo[b,e][1,4]diazepin-11-one CAS No. 5026-42-6](/img/structure/B126203.png)
5,10-Dihydro-5-methyl-11H-dibenzo[b,e][1,4]diazepin-11-one
Overview
Description
5,10-Dihydro-5-methyl-11H-dibenzo[b,e][1,4]diazepin-11-one is a chemical compound that has been studied for its potential anti-cancer and apoptosis-inducing properties . It is a structural derivative of 5H-dibenzo[b,e][1,4]diazepin-11(10H)-one .
Synthesis Analysis
The synthesis of this compound and its derivatives often starts from 2-aminobenzoic acid and correspondingly substituted 2-chloronitrobenzenes . For instance, 5-substituted-aminoacyl-5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one derivatives have been prepared for their activity on ulcers .Molecular Structure Analysis
The molecular structure of this compound consists of a diazepine ring fused with two benzene rings . The compound has a molecular weight of 210.281 .Scientific Research Applications
Anticholinergic Activity : 5,10-Dihydro-5-methyl-11H-dibenzo[b,e][1,4]diazepin-11-one derivatives have been studied for their anticholinergic activity. A specific derivative, AWD 26-06, showed significant activity and was selected for further clinical evaluation (Rüger, Roehnert, & Lohmann, 1990).
Synthesis and Structural Derivatives : The compound has been a target for efficient synthesis methods, creating dibenzodiazepin-11-one and related structures using a tandem reduction-lactamization sequence (Bunce & Schammerhorn, 2006).
Anti-Cancer and Apoptosis Inducing Agents : Some structural derivatives have shown promising anti-proliferative activity against various cancer cell lines. One such compound exhibited tumor growth inhibition and induced apoptosis in cancer cell lines (Kumar et al., 2016).
Checkpoint Kinase 1 (Chk1) Inhibitors : Derivatives of 5,10-Dihydro-dibenzo[b,e][1,4]diazepin-11-ones have been synthesized as potent and selective Chk1 inhibitors. These compounds, such as compound 46d, showed promise in increasing the cytotoxicity of other drugs against cancer cells (Wang et al., 2007).
Metabolism and Excretion Studies : The compound and its derivatives have been studied for their metabolism and excretion patterns in both dogs and humans, revealing significant absorption and rapid metabolism (Smith, Pulliam, & Ko, 1967).
Antiarrhythmic Activity : New derivatives have been identified as potential antiarrhythmic agents, particularly effective against bradyarrhythmias. These compounds showed high affinity to cardiac receptors and prolonged antiarrhythmic effects compared to traditional drugs (Poppe et al., 1997).
Inhibitors Based on Core Structure : The exploration of the core structure of this compound has led to improved enzymatic and cellular potency of Chk1 inhibitors (Hasvold et al., 2008).
Future Directions
The future directions for research on 5,10-Dihydro-5-methyl-11H-dibenzo[b,e][1,4]diazepin-11-one could involve further investigation into its anti-cancer properties and the mechanisms behind them . Additionally, more research could be done to explore its synthesis and the potential for creating new derivatives .
properties
IUPAC Name |
11-methyl-5H-benzo[b][1,4]benzodiazepin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O/c1-16-12-8-4-2-6-10(12)14(17)15-11-7-3-5-9-13(11)16/h2-9H,1H3,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUZIDFSLFHEORD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=O)NC3=CC=CC=C31 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00482822 | |
Record name | 5-Methyl-5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00482822 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5026-42-6 | |
Record name | 5-Methyl-5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00482822 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.